Cas no 303987-56-6 (7-CHLORO-5-PROPYL-2,3-DIHYDRO-1,5-BENZOTHIAZEPIN-4(5H)-ONE)

• Product Name: 7-CHLORO-5-PROPYL-2,3-DIHYDRO-1,5-BENZOTHIAZEPIN-4(5H)-ONE
• CAS No: 303987-56-6
• MF: C₁₂H₁₄ClNOS
• MW: 255.763660907745
• MDL: MFCD01569065
• CID: 5195040
• Update Time: 2026-03-05

7-CHLORO-5-PROPYL-2,3-DIHYDRO-1,5-BENZOTHIAZEPIN-4(5H)-ONE Chemical and Physical Properties

Names and Identifiers

• 7-CHLORO-5-PROPYL-2,3-DIHYDRO-1,5-BENZOTHIAZEPIN-4(5H)-ONE
• 7-chloro-5-propyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one
• 1,5-Benzothiazepin-4(5H)-one, 7-chloro-2,3-dihydro-5-propyl-

• MDL： MFCD01569065
• Inchi： 1S/C12H14ClNOS/c1-2-6-14-10-8-9(13)3-4-11(10)16-7-5-12(14)15/h3-4,8H,2,5-7H2,1H3
• InChI Key： RTVRGQQATGKEMV-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(Cl)C=C2N(CCC)C(=O)CC1

Additional information on 7-CHLORO-5-PROPYL-2,3-DIHYDRO-1,5-BENZOTHIAZEPIN-4(5H)-ONE

7-Chloro-5-propyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one: A Comprehensive Overview

7-Chloro-5-propyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one, also known by its CAS number 303987-56-6, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzothiazepines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a benzothiazepine ring system with a chlorine substituent at the 7-position and a propyl group at the 5-position, along with a ketone group at the 4-position. These structural features contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the potential of 7-chloro-5-propyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one as a promising candidate in drug discovery. Researchers have explored its activity in various biological systems, including its effects on enzyme inhibition, receptor binding, and cellular signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. This finding underscores its potential as a lead compound for developing novel anti-cancer agents.

The synthesis of 7-chloro-5-propyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach involves the use of Friedländer annulation reactions or other cyclization techniques to construct the benzothiazepine core. The introduction of the chlorine and propyl substituents is carefully controlled to ensure high purity and yield. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of pharmacokinetics, 7-chloro-5-propyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one has shown favorable properties in preclinical studies. Its bioavailability and metabolic stability have been evaluated in animal models, revealing promising results for further development into clinical trials. Additionally, studies on its toxicity profile indicate that it has a relatively low toxicity at therapeutic doses, which is crucial for its potential use as a pharmaceutical agent.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have provided insights into how it interacts with target proteins, aiding in the design of more potent derivatives. Furthermore, quantum mechanical calculations have been employed to predict its electronic properties and reactivity under different conditions.

In conclusion, 7-chloro-5-propyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one, CAS No. 303987-56-6, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. With ongoing research focusing on optimizing its pharmacological properties and expanding its range of biological targets, this compound holds great promise for contributing to advancements in medicine and drug development.